Cas no 1250435-13-2 (6-Amino-2-(methylthio)benzo[d]oxazole)
![6-Amino-2-(methylthio)benzo[d]oxazole structure](https://ossimg.kuujia.com/scimg/1250500/1250435-13-2x500.png)
1250435-13-2 structure
Product Name:6-Amino-2-(methylthio)benzo[d]oxazole
CAS No:1250435-13-2
MF:C8H8N2OS
MW:180.226920127869
CID:4818356
Update Time:2023-08-19
6-Amino-2-(methylthio)benzo[d]oxazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-2-(methylthio)benzo[d]oxazole
-
- Inchi： 1S/C8H8N2OS/c1-12-8-10-6-3-2-5(9)4-7(6)11-8/h2-4H,9H2,1H3
- InChI Key： RSNAEMBWWOBECK-UHFFFAOYSA-N
- SMILES： S(C)C1=NC2C=CC(=CC=2O1)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- XLogP3: 1.9
- Topological Polar Surface Area: 77.4
6-Amino-2-(methylthio)benzo[d]oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A081004575-1g |
6-Amino-2-(methylthio)benzo[d]oxazole |
1250435-13-2 | 98% | 1g |
$639.02 | 2023-09-03 | |
| Alichem | A081004575-5g |
6-Amino-2-(methylthio)benzo[d]oxazole |
1250435-13-2 | 98% | 5g |
$1661.44 | 2023-09-03 | |
| Alichem | A081004575-10g |
6-Amino-2-(methylthio)benzo[d]oxazole |
1250435-13-2 | 98% | 10g |
$2047.81 | 2023-09-03 |
6-Amino-2-(methylthio)benzo[d]oxazole Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
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Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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